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Compound of Interest

Compound Name:
Sodium 2-(2-

bromobenzyl)malonate

Cat. No.: B12504254

Get Quote

Context: Strategic Building Blocks for Heterocyclic Synthesis & Drug Discovery

Part 1: Identification & CAS Number Lookup
Strategy
In chemical databases, "Sodium 2-(2-bromobenzyl)malonate" is often an ambiguous search

term because it can refer to either the disodium carboxylate salt (stable solid) or the sodium

enolate (transient intermediate). Furthermore, commercial databases frequently index the

parent acid or diethyl ester rather than the salt forms.

Use the following Identification Matrix to locate the exact chemical entity required for your

workflow.

Chemical Identity Matrix
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Chemical
Entity

CAS Registry
Number

Molecular
Formula

MW ( g/mol ) Role

Diethyl 2-(2-

bromobenzyl)mal

onate

66192-11-8 329.19

Primary

Precursor

(Commercially

Available)

2-(2-

Bromobenzyl)ma

lonic acid

58380-12-4 273.08
Parent Acid

(Active Moiety)

Disodium 2-(2-

bromobenzyl)mal

onate

Not Assigned

(Use Parent

CAS)

317.05

Stable Salt

(Water Soluble

Reagent)

Sodium Ethyl 2-

(2-

bromobenzyl)mal

onate

In Situ Only ~351.17

Enolate

Intermediate

(Reactive

Species)

Critical Lookup Note: If you cannot find the Disodium Salt in your inventory system (e.g.,

SciFinder, Reaxys), search for the Parent Acid (CAS 58380-12-4). Most regulatory and safety

data sheets (SDS) link the salt properties back to the parent acid ID due to the dissociation in

physiological/aqueous environments.

Part 2: Synthesis & Preparation Protocol
The sodium salt is rarely purchased directly due to hygroscopicity; it is standard practice to

synthesize it from the stable Diethyl ester (CAS 66192-11-8).
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Workflow Diagram: Synthesis of Disodium 2-(2-
bromobenzyl)malonate
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(Target Salt)

Evaporation & Drying
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Figure 1: Step-wise synthetic pathway from commercial reagents to the target disodium salt.

Detailed Methodology
1. Alkylation (Formation of the Ester)

Reagents: Diethyl malonate (1.0 eq), Sodium ethoxide (1.1 eq), 2-Bromobenzyl bromide (1.0

eq).

Protocol:

Generate sodium ethoxide in situ by dissolving sodium metal in anhydrous ethanol under

.

Add diethyl malonate dropwise at 0°C to form the enolate.

Add 2-bromobenzyl bromide slowly to prevent bis-alkylation.

Reflux for 4–6 hours. Monitor by TLC (Hexane/EtOAc 9:1).

Workup: Evaporate EtOH, partition between water/ether, dry over

, and concentrate.
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Yield Expectation: 85–90% (Oil).

2. Saponification (Formation of the Disodium Salt)[1]

Reagents: Diethyl 2-(2-bromobenzyl)malonate (from step 1), NaOH (2.2 eq), Ethanol/Water

(1:1).

Protocol:

Dissolve the ester in EtOH.

Add aqueous NaOH (2.2 equivalents) dropwise.

Stir at room temperature for 12 hours (or mild heat 50°C for 2 hours).

Isolation: Remove EtOH under reduced pressure. The aqueous residue contains the

disodium salt.

Purification: For the solid salt, lyophilize the aqueous phase. For the Acid form, acidify with

HCl to pH 1 and extract with EtOAc.

Part 3: Applications in Drug Discovery
The 2-bromobenzyl moiety is a "privileged structure" for generating fused ring systems. The

primary utility of Sodium 2-(2-bromobenzyl)malonate lies in Intramolecular

-Arylation.

Mechanism: Palladium-Catalyzed Indane Formation
This compound serves as a precursor to 1-Indanecarboxylic acid derivatives, which are

scaffolds for various GPCR ligands and enzyme inhibitors.
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Figure 2: The intramolecular C-arylation pathway converting the linear malonate into the

bicyclic indane core.

Why this matters:

Efficiency: This reaction builds the carbocyclic core and installs a carboxylic acid handle in a

single step.

Versatility: The remaining carboxylic acid group (after decarboxylation) allows for amide

coupling to generate diverse library candidates.

Part 4: Analytical Validation
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To ensure the integrity of your synthesized material, verify against these parameters.

Proton NMR ( H NMR, 400 MHz, DMSO- )
Aromatic Region (7.1 – 7.6 ppm): 4H multiplet (characteristic of 1,2-disubstituted benzene).

Benzylic

(3.1 – 3.3 ppm): Doublet (coupling with the methine proton).

Methine

(3.6 – 3.8 ppm): Triplet (alpha to carbonyls).

Note: In the Disodium salt, the methine proton may exchange with

or shift upfield due to the anionic carboxylates.

Mass Spectrometry (LC-MS)
Ionization Mode: ESI Negative (

).

Parent Ion: Look for

of the acid form.

Expected m/z: 270.9 and 272.9 (1:1 ratio due to

isotope pattern).

Note: The sodium ions will dissociate; you detect the anionic species.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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